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Compound of Interest

Compound Name: 4-(4-Bromophenyl)piperidin-2-one

Cat. No.: B1449678

Abstract

This document provides a summary of the currently available technical information for the
chemical compound 4-(4-Bromophenyl)piperidin-2-one, CAS number 1893051-68-7. It is
intended for researchers, scientists, and drug development professionals. Despite a
comprehensive search of scientific literature and chemical databases, it has been determined
that there is a significant lack of in-depth technical data for this specific molecule. This guide
presents the basic chemical properties that have been identified and contextualizes the general
interest in the broader class of piperidine-containing compounds in medicinal chemistry.

Introduction

4-(4-Bromophenyl)piperidin-2-one is a substituted piperidinone, a class of heterocyclic
compounds that are of significant interest in medicinal chemistry and drug discovery. The
piperidine scaffold is a common feature in many biologically active molecules and approved
pharmaceutical agents.[1][2] Substituted piperidines have been explored for a wide range of
therapeutic applications, including as anticancer, antiviral, and central nervous system-acting
agents.[1][3] This document aims to collate the available technical information for the specific
derivative, 4-(4-Bromophenyl)piperidin-2-one.

Chemical and Physical Properties

Limited information is available regarding the specific physicochemical properties of 4-(4-
Bromophenyl)piperidin-2-one. The basic molecular details are summarized in the table
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below.

Property Value Source(s)

CAS Number 1893051-68-7 [4][5]16]

Molecular Formula C11H12BrNO [4][6]

Molecular Weight 254.12 g/mol [41[6]
4-(4-bromophenyl)piperidin-2-

IUPAC Name ( phenypip [4]
one

, CINC(=0O)CC(C1)C2=CC=C(C
Canonical SMILES [6]

=C2)Br

This compound is listed as a building block or drug intermediate by several chemical suppliers,
indicating its availability for research purposes.[4][7]

Synthesis

A specific, validated synthetic protocol for 4-(4-Bromophenyl)piperidin-2-one could not be
identified in the public domain. However, general methods for the synthesis of substituted 4-
piperidones are documented in the chemical literature.[8] For related but structurally distinct
compounds, such as 4-(4'-Bromophenyl)piperidine, a synthesis method involving the reduction
of 4-(4-bromophenyl)-1,2,3,6-tetrahydropyridine has been described.[9][10] It is plausible that a
multi-step synthesis starting from a suitable precursor could yield 4-(4-
Bromophenyl)piperidin-2-one, but no specific examples have been published.

Biological Activity and Mechanism of Action

There is no available information in peer-reviewed literature or public databases regarding the
biological activity or mechanism of action of 4-(4-Bromophenyl)piperidin-2-one. While the
broader class of piperidine derivatives has been shown to exhibit a wide range of
pharmacological activities, including acting as CCR5 antagonists for HIV infection and
modulating dopamine and serotonin transporters, no such data has been published for this
specific compound.[11][12]
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Experimental Protocols

Due to the absence of published research on 4-(4-Bromophenyl)piperidin-2-one, no
experimental protocols for its use in biological or chemical assays are available.

Quantitative Data

A thorough search for quantitative data such as ICso values, binding constants, or
pharmacokinetic parameters for 4-(4-Bromophenyl)piperidin-2-one yielded no results.

Signaling Pathways and Logical Relationships

As there is no information on the biological targets or mechanism of action of 4-(4-
Bromophenyl)piperidin-2-one, it is not possible to generate any diagrams of signaling
pathways or experimental workflows.

To illustrate a generic experimental workflow for compound screening, the following diagram is
provided as an example.
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Compound Screening Workflow

Test Compound

(4-(4-Bromophenyl)piperidin-2-one)

Primary Biological Assay
(e.g., Cell Viability)

Hit Identification
(Activity > Threshold)

Active Inactive

Dose-Response Study Inactive

IC50 Determination

Secondary Assay
(e.g., Target Engagement)

Lead Compound

Click to download full resolution via product page

Caption: A generic workflow for in vitro compound screening.
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Conclusion

The compound 4-(4-Bromophenyl)piperidin-2-one (CAS 1893051-68-7) is a commercially
available chemical intermediate. However, there is a notable absence of published scientific
literature detailing its synthesis, biological activity, mechanism of action, or any associated
experimental data. While the piperidine scaffold is of considerable interest in drug discovery,
the specific properties of this brominated derivative remain uncharacterized in the public
domain. Further research is required to elucidate the potential utility of this compound in a
research or drug development context. This document will be updated as new information
becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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number-1893051-68-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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